Ethyl 4-(3-(5-methylfuran-2-yl)propanamido)benzoate
Description
Synthesis Analysis
The synthesis of similar compounds often involves the condensation of β-dicarbonyl and amine compounds . A novel azo compound derived from ethyl-4-amino benzoate has been synthesized by the coupling reaction . The work reflects synthesis, DFT studies, Hirshfeld charge analysis, and crystal data exploration of pharmacologically important compounds to understand its properties for further chemical transformations .Molecular Structure Analysis
The molecular structure of similar compounds like ETHYL 4-[3-(1H-INDOL-3-YL)PROPANAMIDO]BENZOATE has a Molecular Formula of C20H20N2O3, an Average mass of 336.384 Da, and a Monoisotopic mass of 336.147400 Da .Scientific Research Applications
Flavor Enhancements in Animal Feed
Ethyl 4-(3-(5-methylfuran-2-yl)propanamido)benzoate: is part of a chemical group known for its use as flavorings in animal feed. These compounds are considered safe at certain concentrations and can improve the palatability of feed for various animal species, leading to better feed intake and overall animal health .
Food Industry Applications
As a derivative of furanones, this compound may also find applications in the food industry as a flavoring agent. Furanones have a characteristic sweet, caramel-like aroma and are used to enhance the flavor profile of various food products .
Organic Synthesis
In organic chemistry, compounds like Ethyl 4-(3-(5-methylfuran-2-yl)propanamido)benzoate can serve as intermediates in the synthesis of more complex molecules. They can undergo various reactions, including nucleophilic substitution, which can be useful in constructing new chemical entities .
Catalysis
The compound’s potential as a ligand in metal-catalyzed reactions could be explored. Ligands are crucial in catalysis as they can influence the reactivity and selectivity of metal catalysts, which are widely used in industrial chemical processes .
Environmental Safety
Research into the environmental impact of chemicals like Ethyl 4-(3-(5-methylfuran-2-yl)propanamido)benzoate is vital. Studies on their safety and efficacy can inform regulations and safe usage levels to prevent environmental contamination .
Sensory Additives
Lastly, the compound could be investigated for its use as a sensory additive. Sensory additives are substances that stimulate the appetite or improve the taste and smell of feed, which can be beneficial in animal nutrition .
properties
IUPAC Name |
ethyl 4-[3-(5-methylfuran-2-yl)propanoylamino]benzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO4/c1-3-21-17(20)13-5-7-14(8-6-13)18-16(19)11-10-15-9-4-12(2)22-15/h4-9H,3,10-11H2,1-2H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LQTHUKCGJPCQDU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=O)CCC2=CC=C(O2)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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